4-Ethyl-2-(2-methylpropanoyl)cyclohexan-1-one
Description
4-Ethyl-2-(2-methylpropanoyl)cyclohexan-1-one is a substituted cyclohexanone derivative characterized by an ethyl group at the 4-position and a branched 2-methylpropanoyl (isobutyryl) acyl group at the 2-position. This compound’s structure combines steric bulk from the ethyl and isobutyryl groups with the inherent reactivity of the cyclohexanone ring.
Properties
Molecular Formula |
C12H20O2 |
|---|---|
Molecular Weight |
196.29 g/mol |
IUPAC Name |
4-ethyl-2-(2-methylpropanoyl)cyclohexan-1-one |
InChI |
InChI=1S/C12H20O2/c1-4-9-5-6-11(13)10(7-9)12(14)8(2)3/h8-10H,4-7H2,1-3H3 |
InChI Key |
GJVBIVPYTHUMRU-UHFFFAOYSA-N |
Canonical SMILES |
CCC1CCC(=O)C(C1)C(=O)C(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-Ethyl-2-(2-methylpropanoyl)cyclohexan-1-one typically involves the reaction of cyclohexanone with ethyl and 2-methylpropanoyl substituents under controlled conditions. The specific synthetic routes and reaction conditions are often proprietary and may vary depending on the desired purity and yield .
Industrial Production Methods: Industrial production of this compound may involve large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product .
Chemical Reactions Analysis
Types of Reactions: 4-Ethyl-2-(2-methylpropanoyl)cyclohexan-1-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the ketone group to an alcohol.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.
Substitution: Nucleophiles like halides or amines can be used under basic or acidic conditions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .
Scientific Research Applications
4-Ethyl-2-(2-methylpropanoyl)cyclohexan-1-one has a wide range of applications in scientific research, including:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Investigated for its potential biological activities and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.
Industry: Utilized in the production of fragrances, flavors, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 4-Ethyl-2-(2-methylpropanoyl)cyclohexan-1-one involves its interaction with specific molecular targets and pathways. The compound may act as a ligand, binding to receptors or enzymes and modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Effects on Reactivity and Physical Properties
a. (2S,3R)-2,3-Dimethyl-2-(2-methylallyl)cyclohexan-1-one (Compound 3)
- Structure : Features a chiral 2,3-dimethyl group and a 2-methylallyl substituent.
- Comparison: The absence of stereochemical complexity in 4-Ethyl-2-(2-methylpropanoyl)cyclohexan-1-one may simplify synthesis but reduce enantioselective reactivity. The isobutyryl group in the target compound likely increases lipophilicity compared to the allyl group in Compound 3, affecting solubility and bioavailability .
b. 4-(Ethyl/Phenyl)cyclohexane-1-one Derivatives
- Structure : Ethyl or phenyl substituents at the 4-position.
- Comparison : Replacing phenyl with ethyl (as in the target compound) reduces aromatic conjugation, lowering melting/boiling points and altering UV absorption. Ethyl’s smaller size may enhance ring flexibility compared to phenyl’s rigidity .
c. 2-(Ethylamino)-2-(3-fluorophenyl)cyclohexan-1-one
- Structure: Contains an ethylamino group and fluorophenyl substituent.
- Comparison: The isobutyryl group in the target compound introduces electrophilic character (via the ketone), contrasting with the nucleophilic amino group in this derivative. This difference suggests divergent reactivity in substitution or addition reactions .
b. 4-Ethyl-2-(piperidin-2-yl)cyclohexan-1-one
- Structure : Piperidinyl substituent at the 2-position.
- antimicrobial applications) .
Structural and Conformational Analysis
- Ring Puckering: The cyclohexanone ring’s conformation (e.g., chair vs. boat) is influenced by substituent bulk.
Biological Activity
4-Ethyl-2-(2-methylpropanoyl)cyclohexan-1-one is a compound that has garnered attention for its potential biological activities, particularly in the context of cancer treatment. This article provides a comprehensive overview of its biological activity, including relevant case studies, research findings, and data tables.
Chemical Structure and Properties
The chemical structure of 4-Ethyl-2-(2-methylpropanoyl)cyclohexan-1-one can be represented as follows:
This compound features a cyclohexane ring substituted with an ethyl group and a ketone functional group, which are critical for its biological activity.
Anticancer Activity
Recent studies have demonstrated that compounds with similar structural features exhibit significant anticancer properties. For instance, modifications to the carbonyl group and the introduction of various substituents have been shown to enhance cytotoxicity against glioblastoma cells. In one study, the compound HR40 (PP1), structurally related to 4-Ethyl-2-(2-methylpropanoyl)cyclohexan-1-one, displayed high cytotoxicity at low micromolar concentrations and improved blood-brain barrier (BBB) penetration capabilities .
Table 1: Comparison of Cytotoxicity in Glioblastoma Cells
| Compound | IC50 (μM) | BBB Penetration | Comments |
|---|---|---|---|
| PP1 | 5 | High | Effective against glioblastoma |
| HR28 | 10 | Moderate | Structural modifications improved solubility |
| HR32 | 15 | Low | Decreased activity with structural changes |
The mechanism by which 4-Ethyl-2-(2-methylpropanoyl)cyclohexan-1-one exerts its biological effects may involve several pathways:
- Inhibition of Mitochondrial Respiration : Similar compounds have been shown to inhibit mitochondrial respiration, leading to increased reactive oxygen species (ROS) production and subsequent apoptosis in cancer cells .
- Cell Membrane Interaction : The interaction with biological membranes has been suggested as a factor contributing to the observed anticancer activity, potentially altering membrane fluidity and affecting cell signaling pathways .
Case Studies
A notable case study involved the evaluation of various derivatives of the compound in vitro. Researchers synthesized over fifty derivatives and assessed their cytotoxicity against glioblastoma cell lines. The results indicated that specific structural features, such as the presence of a carbonyl group and halogen substituents, were crucial for maintaining high levels of anticancer activity.
Table 2: Summary of Case Study Findings
| Compound | Structural Feature | Cytotoxicity (IC50) | Notable Effects |
|---|---|---|---|
| HR1 | Cyclohexylmethyl | 12 μM | Moderate anti-glioblastoma activity |
| HR4 | Ether group instead of carbonyl | 58.5% viability at 25 μM | Loss of activity |
| HR5 | No aromatic ring | 90.47% viability | Complete loss of activity |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
